2-iodo-N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide

• IUPAC Name: 2-iodo-N-[2-methyl-5-(5-propan-2-yl-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C24H21IN2O2/c1-14(2)16-10-11-22-21(12-16)27-24(29-22)17-9-8-15(3)20(13-17)26-23(28)18-6-4-5-7-19(18)25/h4-14H,1-3H3,(H,26,28)
• InChI Key: DLKYDKRIKGHSNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)C(C)C)NC(=O)C4=CC=CC=C4I
• Molecular Formula: C24H21IN2O2
• Molecular Weight: 496.3 g/mol

Description

2-iodo-N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a highly potent and selective inhibitor of a specific protein in the body, making it a valuable tool for studying the function of this protein in various biological processes.

Scientific Research Applications

The primary application of 2-iodo-N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide is in scientific research, where it is used as a tool to study the function of a specific protein in various biological processes. The compound is a highly potent and selective inhibitor of this protein, meaning that it can be used to block its activity and observe the effects on the system under study. This has potential applications in a wide range of fields, including cancer research, neuroscience, and immunology.

Mechanism of Action

The mechanism of action of 2-iodo-N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide involves binding to a specific site on the target protein and preventing its activity. This can have downstream effects on various biological processes, depending on the specific protein being targeted. The compound is highly selective, meaning that it only affects the target protein and not others in the system, reducing the risk of off-target effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-iodo-N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide depend on the specific protein being targeted and the system under study. However, in general, the compound is expected to have significant effects on the activity of the target protein and downstream processes. This can include changes in gene expression, cellular signaling pathways, and other physiological responses.

Advantages and Limitations for Lab Experiments

The advantages of using 2-iodo-N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide in lab experiments include its high potency and selectivity, which make it a valuable tool for studying specific proteins and biological processes. However, there are also limitations to its use, including the complex synthesis method required to obtain the compound and the potential for off-target effects if not used carefully.

Future Directions

There are many potential future directions for research on 2-iodo-N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide. These include further studies on the specific proteins and biological processes that can be targeted using the compound, as well as the development of new and more efficient synthesis methods. Additionally, there is potential for the compound to be used in drug development, either as a direct therapeutic agent or as a tool for identifying new drug targets. Overall, the future looks bright for this valuable research tool, and we can expect to see many exciting developments in the years to come.

Synthesis Methods

The synthesis of 2-iodo-N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide involves several steps, including the coupling of two different chemical intermediates to form the final product. The process is relatively complex and requires specialized knowledge and equipment to carry out successfully. However, once synthesized, the compound is stable and can be stored for long periods without degradation.